
Ethyl 3,4-dimethylpent-2-enoate: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3,4-dimethylpent-2-enoate

Cat. No.: B2990617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of Ethyl 3,4-
dimethylpent-2-enoate, a valuable intermediate in organic synthesis. This document collates

available data on its chemical and physical properties, spectroscopic characteristics, and a

detailed experimental protocol for its synthesis.

Core Properties and Data
Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the chemical formula C₉H₁₆O₂.

It exists as (E) and (Z) stereoisomers. The majority of commercially available information and

published data pertains to the isomeric mixture or does not specify the stereochemistry.

Chemical and Physical Properties
A comprehensive search of available scientific literature and chemical databases did not yield

experimentally determined values for several key physical properties of Ethyl 3,4-
dimethylpent-2-enoate, including its boiling point, melting point, density, and solubility. The

data presented below is a combination of information from various sources.
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Property Value Source

Molecular Formula C₉H₁₆O₂ [1][2]

Molecular Weight 156.22 g/mol [1][2]

CAS Number 21016-45-5 ((Z)-isomer) [1]

21016-44-4 ((E)-isomer) [2]

Appearance Not specified in literature

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Ethyl 3,4-
dimethylpent-2-enoate. The following data has been reported in the literature.

Spectrum Type Data Source

¹H NMR (CDCl₃)

δ 1.08 (d, J=7 Hz, 6H), 1.30 (t,

J=7 Hz, 3H), 2.15 (d, J=1.5 Hz,

3H), 2.5-3.0 (m, 1H), 4.15 (q,

J=7 Hz, 2H), 5.68 (br s, 1H)

¹³C NMR Data not available

Infrared (IR)
1720-1715 cm⁻¹ (C=O, ester),

1650-1640 cm⁻¹ (C=C)

Mass Spectrometry (MS) m/z: 156 (M+), 111, 83, 69, 41 [2]

Experimental Protocols
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The following section details a common experimental procedure for the synthesis of Ethyl 3,4-
dimethylpent-2-enoate.

Synthesis of Ethyl 3,4-dimethylpent-2-enoate
This protocol describes a Horner-Wadsworth-Emmons reaction, a widely used method for the

stereoselective synthesis of alkenes.

Materials:

Sodium hydride (NaH)

Triethyl phosphonoacetate

3-Methyl-2-butanone

Anhydrous diethyl ether or THF

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and apparatus for inert atmosphere reactions

Procedure:

A solution of triethyl phosphonoacetate in anhydrous diethyl ether is added dropwise to a

stirred suspension of sodium hydride in anhydrous diethyl ether under an inert atmosphere

(e.g., nitrogen or argon) at 0 °C.

The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for an

additional 30 minutes to ensure complete formation of the ylide.

A solution of 3-methyl-2-butanone in anhydrous diethyl ether is then added dropwise to the

reaction mixture at 0 °C.

The reaction is allowed to warm to room temperature and stirred for several hours or until

TLC analysis indicates the consumption of the starting material.
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The reaction is quenched by the slow addition of saturated aqueous ammonium chloride

solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is purified by fractional distillation or column chromatography to yield

Ethyl 3,4-dimethylpent-2-enoate.

Visualizations
The following diagrams illustrate key conceptual frameworks related to Ethyl 3,4-
dimethylpent-2-enoate.
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Caption: Synthetic workflow for Ethyl 3,4-dimethylpent-2-enoate.

Safety and Handling
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As specific safety data for Ethyl 3,4-dimethylpent-2-enoate is not readily available, it is

recommended to handle this compound with the standard precautions for laboratory chemicals.

Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Work in a well-ventilated area or a fume hood. In case of contact with skin or eyes,

rinse immediately with plenty of water. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All laboratory work should be

conducted by trained professionals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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